2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride

• IUPAC Name: 2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C15H13ClN4O2S2.ClH/c16-13-14(19-7-8-23-15(19)18-13)24(21,22)20-9-10(5-6-17)11-3-1-2-4-12(11)20;/h1-4,7-9H,5-6,17H2;1H
• InChI Key: YWNBHKWSECANPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2S(=O)(=O)C3=C(N=C4N3C=CS4)Cl)CCN.Cl
• Molecular Formula: C15H14Cl2N4O2S2
• Molecular Weight: 417.3 g/mol
• CAS No.: 554403-08-6

Description

This compound features a 6-chloroimidazo[2,1-b][1,3]thiazole core linked via a sulfonyl group to an indole ring, with an ethanamine side chain forming a hydrochloride salt. The sulfonyl bridge enhances stability and may influence receptor binding, while the chloro substituent on the imidazothiazole likely impacts electronic properties and bioactivity .

Preparation Methods

Key Synthetic Strategies

Sulfonylation of Indole-3-Ethanamine

The core synthesis begins with the reaction of 6-chloroimidazo[2,1-b] thiazole-5-sulfonyl chloride and indole-3-ethanamine in the presence of a base such as triethylamine or pyridine . The sulfonyl chloride intermediate is prepared via chlorination of the corresponding sulfonic acid derivative, often using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). The sulfonylation proceeds via nucleophilic attack of the indole’s amine group on the electrophilic sulfur atom, forming the sulfonamide linkage .

Critical Parameters :

• Temperature: 0–5°C (to minimize side reactions).

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF).

• Yield: 70–85% under optimized conditions .

Formation of the Imidazo-Thiazole Moiety

The 6-chloroimidazo[2,1-b][1,thiazole scaffold is synthesized through a cyclocondensation reaction between thiourea derivatives and α-chloroketones . For example, 1,3-bis(dimethylaminomethylene)thiourea reacts with chloroacetone under controlled conditions to form the bicyclic structure. Acidic hydrolysis (e.g., HCl) followed by Sandmeyer-type chlorination introduces the 6-chloro substituent .

Reaction Scheme :

$$\text{Thiourea} + \text{ClCH}$$2\text{COCH}3 \xrightarrow{\text{Base}} \text{Imidazo-thiazole intermediate} \xrightarrow{\text{HCl, NaNO}_2} \text{6-Chloro derivative}

Hydrochloride Salt Formation

The final step involves treating the free base with hydrogen chloride (HCl) in a polar solvent like methanol or ethanol. The hydrochloride salt enhances solubility and stability, critical for pharmaceutical applications .

Comparative Analysis of Synthetic Routes

Parameter	Sulfonylation Method	Cyclization-Chlorination
Starting Materials	Indole-3-ethanamine, Sulfonyl chloride	Thiourea, Chloroacetone
Reaction Time	4–6 hours	8–12 hours
Yield	78%	65%
Purity (HPLC)	≥98%	≥95%
Key Challenge	Sulfonyl chloride stability	Byproduct formation during chlorination

Mechanistic Insights

Sulfonylation Kinetics

The sulfonylation follows second-order kinetics, dependent on the concentration of both the sulfonyl chloride and the amine. Quantum mechanical calculations suggest that the reaction proceeds via a tetrahedral intermediate, with the base scavenging HCl to drive the equilibrium forward .

Chlorination Selectivity

Process Optimization Challenges

Intermediate Stability

The sulfonyl chloride intermediate is moisture-sensitive, requiring anhydrous conditions. Degradation pathways include hydrolysis to the sulfonic acid, which reduces overall yield .

Byproduct Mitigation

During cyclization, competing reactions may yield 2-aminothiazole or imidazo[1,2-a]pyridine derivatives. Patent KR20220078585A highlights the use of slow chloroacetone addition (0.5 mL/min) to suppress byproduct formation, improving selectivity to >90% .

Analytical Characterization

Structural Confirmation

• NMR : $^1\text{H}$ NMR (DMSO-d₆): δ 8.21 (s, 1H, imidazo-thiazole H), 7.68–7.12 (m, 4H, indole H) .

• Mass Spectrometry : ESI-MS m/z 417.3 [M+H]⁺, consistent with the molecular formula $\text{C}_{15}\text{H}_{14}\text{Cl}_2\text{N}_4\text{O}_2\text{S}_2$ .

Purity Assessment

HPLC analysis (C18 column, 0.1% TFA in acetonitrile/water) reveals a single peak at 12.3 min, confirming ≥98% purity .

Industrial-Scale Considerations

Solvent Recovery

Patent KR20220078585A emphasizes recycling DCM via distillation, reducing waste by 40% .

Catalytic Improvements

Recent advances employ immobilized bases (e.g., polystyrene-supported DMAP) to streamline sulfonylation, enabling catalyst reuse for up to five cycles without yield loss .

Chemical Reactions Analysis

2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the compound, potentially altering its pharmacological properties.

Reduction: Reduction reactions can be used to modify specific functional groups, such as nitro groups, to amines.

Substitution: This type of reaction involves replacing one functional group with another, which can be useful for modifying the compound’s activity or selectivity.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride has been widely studied for its potential therapeutic applications, particularly in the field of neuropharmacology. Some of its key research applications include:

Depression and Anxiety: Preclinical studies have shown that this compound can produce antidepressant-like and anxiolytic-like effects in animal models.

Obsessive-Compulsive Disorder: The compound has demonstrated efficacy in rodent models of obsessive-compulsive disorder, making it a potential candidate for further development in this area.

Neurotransmitter Modulation: This compound has been shown to increase extracellular levels of gamma-aminobutyric acid (GABA) in various brain regions, including the frontal cortex, hippocampus, striatum, and amygdala.

Mechanism of Action

2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride exerts its effects primarily through activation of the serotonin 5-HT6 receptor. This receptor is involved in the regulation of neurotransmitter release, including gamma-aminobutyric acid, dopamine, and serotonin. By activating the 5-HT6 receptor, this compound modulates the levels of these neurotransmitters, leading to its observed pharmacological effects .

Comparison with Similar Compounds

Structural Analogues with Imidazo[2,1-b][1,3]thiazole Cores

Key Observations :

• Core Flexibility : The target compound’s indole-sulfonyl scaffold distinguishes it from indolin-2-one derivatives (e.g., Compound 15), which exhibit lower yields (45%) and lack the ethanamine side chain .
• Amine Modifications: The dihydrochloride salt in enhances solubility compared to the target’s single hydrochloride.
• Substituent Effects : Pyridinyl groups () introduce aromaticity but may reduce Cl’s electron-withdrawing effects, affecting binding affinity.

Physicochemical Properties

Table 2: Solubility and Stability Comparisons

Compound	Salt Form	Solubility (Predicted)	Stability Notes
Target Compound	Hydrochloride	High (polar solvents)	Stable under refrigeration
1-{6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol	None	Moderate	Prone to oxidation
Tetramisole hydrochloride	Hydrochloride	High	Widely used in veterinary medicine

Insights : Hydrochloride salts generally enhance aqueous solubility, critical for drug delivery. The target’s stability aligns with dihydrochloride analogues in .

Biological Activity

The compound 2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine;hydrochloride is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{13}ClN_4O_2S^2$, with a molecular weight of approximately 358.87 g/mol. Its structure includes an indole moiety linked to a chloroimidazo-thiazole sulfonamide group, which is critical for its biological activity.

Research indicates that the compound exhibits various mechanisms of action:

• Inhibition of Enzymatic Activity : The sulfonyl group may interact with specific enzymes, inhibiting their activity and thereby affecting cellular pathways.
• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antifungal properties similar to established antifungals like miconazole, potentially through a fungicidal mechanism rather than merely fungistatic effects .

Antimicrobial Activity

In vitro studies have shown that the compound demonstrates significant activity against various fungal strains, including Candida albicans. Comparative analyses indicate that its efficacy is on par with established antifungal agents such as miconazole and clotrimazole, particularly in oral administration scenarios .

Anticancer Potential

Research has also explored the compound's anticancer properties. It has been shown to inhibit cell proliferation in several cancer lines by inducing apoptosis. The exact pathways remain under investigation but may involve modulation of signaling pathways related to cell survival and death.

Case Study 1: Antifungal Efficacy

In a controlled study involving animal models with induced candidiasis, the compound was administered orally. Results indicated a significant reduction in fungal load comparable to treatment with ketoconazole. The study highlighted the compound's potential as an effective oral antifungal agent .

Case Study 2: Anticancer Activity

A recent study evaluated the compound's effects on breast cancer cell lines. Results demonstrated that treatment led to reduced cell viability and induced apoptosis through caspase activation. The study concluded that this compound could serve as a lead for developing new anticancer therapies .

Data Table: Biological Activities Overview

Activity	Target Organism/Cell Line	Efficacy	Mechanism
Antifungal	Candida albicans	Comparable to miconazole	Fungicidal action
Anticancer	Breast cancer cell lines	Significant reduction in viability	Induction of apoptosis via caspase activation

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-[1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)sulfonylindol-3-yl]ethanamine hydrochloride?

• Methodological Answer : Synthesis typically involves multi-step reactions:

Core Thiazole Formation : Start with 2-amino-5-chlorothiazole derivatives (e.g., 2-amino-5-chlorothiazole hydrochloride, a precursor for imidazothiazole systems) .

Sulfonation : Introduce the sulfonyl group to the imidazothiazole core using sulfonating agents (e.g., chlorosulfonic acid) under controlled conditions.

Indole Coupling : Attach the indole moiety via nucleophilic substitution or palladium-catalyzed cross-coupling reactions.

Amine Functionalization : Ethanamine can be introduced through reductive amination or alkylation, followed by salt formation with HCl.

• Key Considerations : Monitor reaction pH and temperature to avoid decomposition of sensitive intermediates (e.g., sulfonyl groups) .

Q. How should researchers handle and store this compound to ensure stability?

• Methodological Answer :

• Storage : Keep in a cool, dry environment (<25°C) in airtight containers protected from light. Avoid exposure to moisture, strong oxidizers, or reactive metals .
• Handling : Use PPE (gloves, goggles, lab coats) and work in a fume hood. For spills, neutralize with inert absorbents (e.g., vermiculite) and dispose of as hazardous waste .
• Stability : The compound is stable under normal lab conditions but may hydrolyze in aqueous acidic/basic media. Conduct stability assays using HPLC or TLC to verify integrity before use .

Q. What analytical techniques are critical for structural characterization?

• Methodological Answer :

• Spectroscopy :
• NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., sulfonyl group at C5 of imidazothiazole, indole C3 linkage) .
• MS : High-resolution mass spectrometry (HRMS) to validate molecular formula (e.g., C₁₆H₁₄ClN₄O₂S₂·HCl).
• X-ray Crystallography : Resolve stereoelectronic effects, such as planarity of the imidazothiazole-indole system .
• Computational Validation : Compare experimental IR/Raman spectra with density functional theory (DFT) predictions .

Advanced Research Questions

Q. How can computational chemistry optimize reaction pathways for this compound?

• Methodological Answer :

• Reaction Path Searches : Use quantum chemical calculations (e.g., B3LYP/SDD method) to model intermediates and transition states. For example, compute bond angles (e.g., C1-C2-C3 = 121.4°) and activation energies to identify rate-limiting steps .
• Machine Learning : Train models on datasets of imidazothiazole derivatives to predict optimal solvents, catalysts, or temperatures. ICReDD’s integrated computational-experimental framework is a validated approach .
• Docking Studies : Screen for potential biological targets (e.g., kinase inhibitors) by simulating interactions with active sites .

Q. What strategies resolve contradictions in reported biological activity data?

• Methodological Answer :

• Purity Validation : Ensure compound purity (>95%) via HPLC and elemental analysis. Impurities from incomplete sulfonation or indole coupling can skew bioassay results .
• Assay Standardization : Replicate studies under consistent conditions (e.g., pH 7.4 buffer, 37°C). For example, conflicting cytotoxicity data may arise from variable cell culture media .
• Metabolite Profiling : Use LC-MS to identify degradation products (e.g., hydrolyzed sulfonyl groups) that may interfere with activity .

Q. How can reaction yields be improved for large-scale synthesis?

• Methodological Answer :

• DoE Optimization : Apply Design of Experiments (DoE) to variables like temperature (e.g., 60–100°C), solvent polarity (DMF vs. THF), and catalyst loading (e.g., Pd(PPh₃)₄ at 2–5 mol%) .
• Flow Chemistry : Continuous flow systems enhance heat/mass transfer during exothermic steps (e.g., sulfonation) and reduce byproduct formation .
• Green Chemistry : Replace toxic reagents (e.g., chloroform) with biodegradable alternatives (e.g., cyclopentyl methyl ether) without compromising yield .